Cas no 98769-84-7 (Reboxetine mesylate)

Reboxetine mesylate is a selective norepinephrine reuptake inhibitor (NRI) primarily used in the treatment of major depressive disorder. Its mesylate salt form enhances solubility and bioavailability, ensuring consistent pharmacokinetic performance. The compound exhibits high selectivity for the norepinephrine transporter (NET), minimizing interactions with other monoamine systems, which contributes to a favorable side-effect profile. Reboxetine mesylate is characterized by its stable crystalline structure, facilitating precise formulation and manufacturing consistency. Its mechanism of action promotes increased synaptic norepinephrine levels, supporting improved mood and cognitive function in clinical settings. The product meets stringent pharmacopeial standards, ensuring reliability for both research and therapeutic applications.

Reboxetine mesylate structure

Product Name:Reboxetine mesylate

CAS No:98769-84-7

MF:C₂₀H₂₇NO₆S

MW:409.496484994888

MDL:MFCD02184016

CID:62006

PubChem ID:127150

Update Time:2025-06-09

Reboxetine mesylate Chemical and Physical Properties

Names and Identifiers

- Reboxetine mesylate
- 2-[(2-Ethoxyphenoxy)phenylmethyl]morpholine mesylate
- Reboxetine (mesylate)
- (2R)-rel-2-[(R)-(2-Ethoxyphenoxy)phenylmethyl]morpholine
- EDRONAX
- FCE20124 mesylate
- PNU155950E mesylate
- RAC-N-BENZYL-N-[2-HYDROXYL-2-(4-BENZYLOXY-3-FORMAMIDOPHENYL)-ETHYL]-3-(4-METHOXYPHENYL)-2-PROPYLAMINE-D6
- REBOXETIN MESYLATE
- Reboxetine hydrate mesylate
- REBOXETINE MESILATE
- REBOXETINE MESYLATE HYDRATE
- VESTRA
- PNU 155950E
- (R)-2-((R)-(2-ethoxyphenoxy)(phenyl)methyl)morpholine methanesulfonate
- Reboxetine mesylate [USAN]
- Reboxetine mesylate (USAN)
- DSSTox_RID_81062
- DSSTox_CID_25690
- DSSTox_GSID_45690
- (2R)-2-[(R)-(2-ethoxyphenoxy)-phenyl-methyl]morpholine; methanesulfonic acid
- FCE 20124
- Vestra (TN)
- C20H27NO6S
- (+-)-(R*,S*)-2-((2-Ethoxyphenoxy)phenylmethyl)morpholine methanesulfonate
- Prolift;Vestra;Norebox
- Morpholine, 2-((2-ethoxyphenoxy)phenylmethyl)-, (R*,R*)-(+-)-, methanesulfonate
- HY-14560A
- CCG-268759
- NCGC00025335-01
- Morpholine, 2-((R)-(2-ethoxyphenoxy)phenylmethyl)-, (2R)-rel-, methanesulfonate
- REBOXETINE METHANESULFONATE [MI]
- CS-0007921
- (+/-)-(2R*)-2-((.ALPHA.S*)-.ALPHA.-(O-ETHOXYPHENOXY)BENZYL)MORPHOLINE METHANESULFONATE
- Tox21_110964
- Reboxetine methansulphonate
- NCGC00263541-01
- s3199
- BR164331
- (2R)-2-[(R)-(2-ethoxyphenoxy)-phenylmethyl]morpholine; methanesulfonic acid
- Tox21_110964_1
- MFCD02184016
- REBOXETINE MESILATE [WHO-DD]
- (+/-)-(R*,S*)-2-((2-ETHOXYPHENOXY)PHENYLMETHYL)MORPHOLINE METHANESULPHONATE
- SCHEMBL260136
- L94J81YNNY
- DTXSID8045690
- PNU-155950E
- CHEMBL2105282
- Reboxetine Mesilate 1.0 mg/ml in Methanol (as free base)
- (+/-)-(2R*)-2-((.ALPHA.S*)-.ALPHA.-(O-ETHOXYPHENOXY)BENZYL)MORPHOLINE METHANESULPHONATE
- 98819-77-3
- CAS-98769-84-7
- Prolift
- SW219318-1
- Morpholine, 2-[(R)-(2-ethoxyphenoxy)phenylmethyl]-, (2R)-rel-,methanesulfonate
- DTXCID6025690
- 141425-90-3
- (S,S)-reboxetine (mesylate)
- AKOS015895146
- D02573
- A845908
- Reboxetine methanesulphonate
- (+/-)-(R*,S*)-2-((2-ETHOXYPHENOXY)PHENYLMETHYL)MORPHOLINE METHANESULFONATE
- HMS3885G13
- (R,R)-reboxetine (mesylate)
- REBOXETINE MESYLATE [VANDF]
- 105017-39-8
- 98769-82-5
- Reboxetine.methanesulfonic acid
- (+-)-(2R*)-2-((alphaS*)-alpha-(o-Ethoxyphenoxy)benzyl)morpholine methanesulfonate
- rel-(R)-2-((R)-(2-Ethoxyphenoxy)(phenyl)methyl)morpholine mesylate
- AS-15081
- 98769-84-7
- rel-(R)-2-((R)-(2-ethoxyphenoxy)(phenyl)methyl)morpholine methanesulfonate(1:1)
- REBOXETINE MESILATE [MART.]
- UNII-L94J81YNNY
- REBOXETINE METHANESULFONATE
- Q27282861
- FCE20124 mesylate;PNU155950E mesylate
- (R)-2-((R)-(2-ethoxyphenoxy)(phenyl)methyl)morpholinemethanesulfonate
- (2R)-2-[(R)-(2-ethoxyphenoxy)-phenylmethyl]morpholine;methanesulfonic acid
- Edronax (TN)
- 2-((2-ethoxyphenoxy)benzyl)morpholine methanesulfonate
- (+/-)-(2R*)-2-((ALPHAS*)-ALPHA-(O-ETHOXYPHENOXY)BENZYL)MORPHOLINE METHANESULPHONATE
- (+/-)-(2R*)-2-((ALPHAS*)-ALPHA-(O-ETHOXYPHENOXY)BENZYL)MORPHOLINE METHANESULFONATE
- GLXC-04178
- DA-67136
- (R,R)-Reboxetine mesylate
- DA-48796
- FCE-20124
- REBOXETINE MESILATE (MART.)
- MDL： MFCD02184016
- Inchi： 1S/C19H23NO3.CH4O3S/c1-2-21-16-10-6-7-11-17(16)23-19(15-8-4-3-5-9-15)18-14-20-12-13-22-18;1-5(2,3)4/h3-11,18-20H,2,12-14H2,1H3;1H3,(H,2,3,4)/t18-,19-;/m1./s1
- InChI Key： CGTZMJIMMUNLQD-STYNFMPRSA-N
- SMILES： S(C)(=O)(=O)O.O1CCNC[C@@H]1[C@@H](C1C=CC=CC=1)OC1C=CC=CC=1OCC

Computed Properties

Exact Mass: 409.15600
Monoisotopic Mass: 409.15590875g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 28
Rotatable Bond Count: 6
Complexity: 425
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 103

Experimental Properties

Melting Point: 146-151°C
Solubility: H2O: ~8 mg/mL at ≤60 °C
PSA: 102.47000
LogP: 4.10740

Reboxetine mesylate Security Information

Signal Word：Warning
Hazard Statement： H315; H319; H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
WGK Germany：3
Safety Instruction： S22-S24/25
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month

Reboxetine mesylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
DC Chemicals	DCAPI1402-100 mg	Reboxetine mesylate	98769-84-7	>99%	100mg	$250.0	2022-02-28
DC Chemicals	DCAPI1402-250 mg	Reboxetine mesylate	98769-84-7	>99%	250mg	$500.0	2022-02-28
DC Chemicals	DCAPI1402-1 g	Reboxetine mesylate	98769-84-7	>99%	1g	$1000.0	2022-02-28
TRC	R142000-5mg	Reboxetine Mesylate	98769-84-7		5mg	$ 63.00	2023-09-06
TRC	R142000-10mg	Reboxetine Mesylate	98769-84-7		10mg	$ 98.00	2023-09-06
TRC	R142000-25mg	Reboxetine Mesylate	98769-84-7		25mg	$ 213.00	2023-09-06
TRC	R142000-50mg	Reboxetine Mesylate	98769-84-7		50mg	$396.00	2023-05-17
TRC	R142000-100mg	Reboxetine Mesylate	98769-84-7		100mg	$775.00	2023-05-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.	L-HF530-5mg	Reboxetine mesylate	98769-84-7	≥99%	5mg	￥588.0	2022-02-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.	L-HF530-25mg	Reboxetine mesylate	98769-84-7	≥99%	25mg	￥2475.0	2022-02-28